5-Benzyl-1,2,4-oxadiazol-3-amine
Overview
Description
5-Benzyl-1,2,4-oxadiazol-3-amine is a compound with the CAS Number: 35604-35-4 . It has a molecular weight of 175.19 . The IUPAC name for this compound is 5-benzyl-1,2,4-oxadiazol-3-amine .
Molecular Structure Analysis
The molecular structure of 5-Benzyl-1,2,4-oxadiazol-3-amine consists of a five-membered 1,2,4-oxadiazole ring attached to a benzyl group . The InChI code for this compound is 1S/C9H9N3O/c10-9-11-8(13-12-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12) .Chemical Reactions Analysis
While specific chemical reactions involving 5-Benzyl-1,2,4-oxadiazol-3-amine are not available in the retrieved data, it’s known that oxadiazoles, in general, have been utilized in various chemical reactions due to their versatile properties .Physical And Chemical Properties Analysis
5-Benzyl-1,2,4-oxadiazol-3-amine is a powder with a melting point of 115-117 degrees Celsius . The compound should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Antibacterial and Antifungal Agents
5-Benzyl-1,2,4-oxadiazol-3-amine has shown significant potential as an antibacterial and antifungal agent. Studies have demonstrated its effectiveness against various strains of Gram-positive and Gram-negative bacteria, as well as fungi. This makes it a promising candidate for developing new antibiotics and antifungal medications .
Antiviral Applications
This compound has also been explored for its antiviral properties. Research indicates that derivatives of 1,2,4-oxadiazole, including 5-Benzyl-1,2,4-oxadiazol-3-amine, can inhibit the replication of certain viruses. This application is particularly relevant in the context of emerging viral infections and the ongoing need for effective antiviral drugs .
Anticancer Research
5-Benzyl-1,2,4-oxadiazol-3-amine has been investigated for its anticancer properties. It has shown potential in inhibiting the growth of cancer cells and inducing apoptosis (programmed cell death). This makes it a valuable compound in the development of new cancer therapies .
Anti-inflammatory Agents
The compound has been studied for its anti-inflammatory effects. It can potentially reduce inflammation by inhibiting specific pathways involved in the inflammatory response. This application is crucial for developing treatments for various inflammatory diseases, such as arthritis .
Anticonvulsant Properties
Research has indicated that 5-Benzyl-1,2,4-oxadiazol-3-amine may possess anticonvulsant properties. This makes it a candidate for developing new medications to treat epilepsy and other seizure disorders .
Safety and Hazards
Mechanism of Action
Target of Action
1,2,4-oxadiazoles, a class of compounds to which 5-benzyl-1,2,4-oxadiazol-3-amine belongs, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .
Mode of Action
It is known that 1,2,4-oxadiazoles interact with their targets, leading to changes that result in their anti-infective activities .
Biochemical Pathways
It is known that 1,2,4-oxadiazoles can affect various pathways, leading to their downstream effects .
Result of Action
It is known that 1,2,4-oxadiazoles have anti-infective activities .
properties
IUPAC Name |
5-benzyl-1,2,4-oxadiazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c10-9-11-8(13-12-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYGOAQQRJOCCBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC(=NO2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
35604-35-4 |
Source
|
| Record name | 5-benzyl-1,2,4-oxadiazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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